Cas no 1021227-39-3 (N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide)

N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide is a synthetically derived organic compound featuring a thiazole core functionalized with a benzamide moiety and a phenylethylcarbamoyl side chain. Its structural design suggests potential utility in medicinal chemistry, particularly as an intermediate in the development of bioactive molecules. The presence of the thiazole ring enhances stability and may contribute to binding interactions in biological systems. The compound’s well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship studies. Its synthesis follows established protocols, ensuring reproducibility for research applications. Further investigation may explore its pharmacological properties or role in targeted drug discovery.
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide structure
1021227-39-3 structure
Product Name:N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
CAS No:1021227-39-3
MF:C21H21N3O2S
MW:379.475343465805
CID:6365802
PubChem ID:42208488
Update Time:2025-05-19

N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
    • N-[4-[3-oxo-3-(2-phenylethylamino)propyl]-1,3-thiazol-2-yl]benzamide
    • F5254-0146
    • N-(4-(3-oxo-3-(phenethylamino)propyl)thiazol-2-yl)benzamide
    • SR-01000921698
    • 1021227-39-3
    • SR-01000921698-1
    • AKOS024503366
    • Inchi: 1S/C21H21N3O2S/c25-19(22-14-13-16-7-3-1-4-8-16)12-11-18-15-27-21(23-18)24-20(26)17-9-5-2-6-10-17/h1-10,15H,11-14H2,(H,22,25)(H,23,24,26)
    • InChI Key: PBOCUURATSMXGS-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(CCC(=O)NCCC2=CC=CC=C2)=CS1)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 379.13544809g/mol
  • Monoisotopic Mass: 379.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 99.3Ų

N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5254-0146-2μmol
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
2μmol
$57.0 2023-09-10
Life Chemicals
F5254-0146-5μmol
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
5μmol
$63.0 2023-09-10
Life Chemicals
F5254-0146-10μmol
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
10μmol
$69.0 2023-09-10
Life Chemicals
F5254-0146-20μmol
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
20μmol
$79.0 2023-09-10
Life Chemicals
F5254-0146-1mg
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
1mg
$54.0 2023-09-10
Life Chemicals
F5254-0146-2mg
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
2mg
$59.0 2023-09-10
Life Chemicals
F5254-0146-3mg
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
3mg
$63.0 2023-09-10
Life Chemicals
F5254-0146-4mg
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
4mg
$66.0 2023-09-10
Life Chemicals
F5254-0146-5mg
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
5mg
$69.0 2023-09-10
Life Chemicals
F5254-0146-10mg
N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
1021227-39-3
10mg
$79.0 2023-09-10

Additional information on N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide

CAS No. 1021227-39-3: N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide

The compound N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide, identified by the CAS number 1021227-39-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their biological activities and synthetic versatility. The structure of this molecule incorporates a thiazole ring, a benzamide group, and a phenylethyl carbamoyl substituent, making it a valuable target for research in medicinal chemistry.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. Thiazoles are known for their ability to act as scaffolds in the design of bioactive molecules due to their unique electronic properties and structural flexibility. The presence of the thiazole ring in N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide suggests that this compound may exhibit interesting pharmacological properties. Researchers have explored the potential of such compounds as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The benzamide group in this compound is another key feature that contributes to its biological activity. Benzamides are known to interact with histone deacetylases (HDACs), which are enzymes involved in chromatin remodeling and gene regulation. Inhibition of HDACs has been shown to induce cell cycle arrest and apoptosis in cancer cells, making benzamide-containing compounds promising candidates for anticancer therapy. Recent studies have demonstrated that N-(4-{2-[(2-phenylethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide exhibits potent HDAC inhibitory activity, further supporting its potential as an anticancer agent.

In addition to its HDAC inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. The phenylethyl carbamoyl group within the molecule is believed to contribute to its anti-inflammatory activity by modulating cytokine production and reducing oxidative stress. Preclinical studies have shown that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL6), making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of N-(4-{[...]}... involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the thiazole ring is typically achieved through cyclization reactions involving appropriate precursors. The introduction of the benzamide group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of this compound, reducing production costs and minimizing environmental impact.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide critical insights into the molecular structure, purity, and stability of the compound. Recent studies have also employed computational methods, including molecular docking and quantum mechanics calculations, to predict the binding affinities of this compound with various biological targets.

In terms of applications beyond drug discovery, N-(4-{[...]}... has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to act as a charge transport material due to its extended conjugation system.

The environmental impact of this compound is another area receiving attention from researchers. As concerns about chemical pollution grow, there is increasing interest in understanding how compounds like N-(4-{[...]}... behave in natural environments. Studies have focused on its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms.

In conclusion, N-(4-{[...]}..., with CAS number 1021227-39, represents a versatile molecule with significant potential across multiple fields. Its unique structure combines features that make it an attractive target for drug discovery efforts while also offering opportunities for innovation in materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd